Cas no 2172198-04-6 (methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate)

methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate structure

2172198-04-6 structure

Product Name:methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate

CAS No:2172198-04-6

MF:C₇H₁₅NO₂S

MW:177.2645008564

CID:6539118

PubChem ID:165522768

Update Time:2024-01-09

methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate
- EN300-1287341
- 2172198-04-6
- Inchi： 1S/C7H15NO2S/c1-7(8,5-11-3)4-6(9)10-2/h4-5,8H2,1-3H3
- InChI Key： GXUTWBZZUVCNPW-UHFFFAOYSA-N
- SMILES： S(C)CC(C)(CC(=O)OC)N

Computed Properties

Exact Mass: 177.08234989g/mol
Monoisotopic Mass: 177.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 77.6Å²

methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1287341-1.0g	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		1g	$0.0	2023-06-07
Enamine	EN300-1287341-50mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		50mg	$528.0	2023-10-01
Enamine	EN300-1287341-100mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		100mg	$553.0	2023-10-01
Enamine	EN300-1287341-250mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		250mg	$579.0	2023-10-01
Enamine	EN300-1287341-500mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		500mg	$603.0	2023-10-01
Enamine	EN300-1287341-1000mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		1000mg	$628.0	2023-10-01
Enamine	EN300-1287341-2500mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		2500mg	$1230.0	2023-10-01
Enamine	EN300-1287341-5000mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		5000mg	$1821.0	2023-10-01
Enamine	EN300-1287341-10000mg	methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate	2172198-04-6		10000mg	$2701.0	2023-10-01

methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate Related Literature

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2. An apparatus for testing water by measurement of its electrical conductivity

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3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

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